{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone

• Molecular Formula: C25H23NO2
• Molecular Weight: 369.5 g/mol
• IUPAC Name: [1-[2-(3,4-dimethylphenoxy)ethyl]indol-3-yl]-phenylmethanone
• InChI: InChI=1S/C25H23NO2/c1-18-12-13-21(16-19(18)2)28-15-14-26-17-23(22-10-6-7-11-24(22)26)25(27)20-8-4-3-5-9-20/h3-13,16-17H,14-15H2,1-2H3
• InChI Key: PXVFCZWAVGYOTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCN2C=C(C3=CC=CC=C32)C(=O)C4=CC=CC=C4)C

Description

The compound {1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone is a complex organic molecule that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes an indole core, a phenyl group, and a dimethylphenoxyethyl side chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Attachment of the Phenyl Group: The phenyl group can be introduced via Friedel-Crafts acylation, where the indole reacts with benzoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Introduction of the Dimethylphenoxyethyl Side Chain: This step involves the reaction of the intermediate product with 3,4-dimethylphenol and ethylene oxide under basic conditions to form the desired side chain.

Industrial Production Methods

Industrial production of This compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the compound. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert ketones to alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst like iron(III) chloride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone: has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its pharmacological properties and potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

{1-[2-(3,4-dimethylphenoxy)ethyl]-1H-indol-3-yl}(phenyl)methanone: can be compared with similar compounds such as:

Ethyl acetoacetate: A simpler ester with different reactivity and applications.

Perfluoroalkyl-rhodium and iridium compounds: Complexes with distinct coordination chemistry and industrial uses.

The uniqueness of This compound lies in its specific structural features and the diverse range of reactions it can undergo, making it a valuable compound for various scientific endeavors.